Cas no 773131-96-7 (3-(4-Amino-pyridin-3-yl)acrylic Acid)

• Product Name: 3-(4-Amino-pyridin-3-yl)acrylic Acid
• CAS No: 773131-96-7
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 93029
• PubChem ID: 22593811
• Update Time: 2025-05-20

3-(4-Amino-pyridin-3-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-3-pyridyl)acrylic acid
• 3-(2-Amino-3-pyridyl)acrylic acid
• 3-(2-aminopyridin-3-yl)prop-2-enoic acid
• HKUVFKTUMTYXQT-ONEGZZNKSA-N
• AKOS006220659
• SCHEMBL2278693
• CID 22593811
• (E)-3-(o-aminopyridin-3-yl)acrylic acid
• (E)-3-(2-aminopyridin-3-yl)prop-2-enoic acid
• 3-(2-Amino-3-pyridyl)acrylic acid, AldrichCPR
• (E)-3-(2-Aminopyridin-3-yl)acrylic acid
• SCHEMBL2278695
• V10202
• 3-(4-aminopyridin-3-yl)acrylic acid
• 773131-96-7
• 1613051-21-0
• (E)-3-(2-Aminopyridin-3-yl)acrylicacid
• 3-(4-Amino-pyridin-3-yl)acrylic Acid

• Inchi： 1S/C8H8N2O2/c9-8-6(2-1-5-10-8)3-4-7(11)12/h1-5H,(H2,9,10)(H,11,12)/b4-3+
• InChI Key： HKUVFKTUMTYXQT-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.361
• Boiling Point: 416.2°C at 760 mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.689
• PSA: 76.21000
• LogP: 1.34280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(4-Amino-pyridin-3-yl)acrylic Acid

3-(4-Amino-pyridin-3-yl)acrylic Acid: A Comprehensive Overview

The compound 3-(4-Amino-pyridin-3-yl)acrylic Acid, identified by the CAS number 773131-96-7, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its electronic properties, making it a subject of interest for researchers worldwide.

Structure and Synthesis: The molecular structure of 3-(4-Amino-pyridin-3-yl)acrylic Acid consists of a pyridine ring substituted with an amino group at the 4-position and an acrylic acid moiety at the 3-position. This arrangement imparts the molecule with both aromatic and conjugated systems, which are crucial for its electronic behavior. Recent studies have explored novel synthetic routes to enhance the yield and purity of this compound, leveraging catalytic systems and green chemistry principles. These methods not only improve the efficiency of synthesis but also align with sustainable practices in modern chemical research.

Electronic Properties: The conjugated system in 3-(4-Amino-pyridin-3-yl)acrylic Acid plays a pivotal role in its electronic properties. Research has shown that this compound exhibits strong absorption in the ultraviolet-visible spectrum, making it a candidate for applications in optoelectronics. Furthermore, computational studies using density functional theory (DFT) have revealed its potential as a semiconductor material, with band gap values that are favorable for use in thin-film transistor (TFT) devices. These findings underscore its importance in the development of next-generation electronic materials.

Biological Applications: Beyond its electronic properties, 3-(4-Amino-pyridin-3-yl)acrylic Acid has shown promise in biological systems. Recent studies have investigated its interaction with DNA, revealing potential applications in gene therapy and drug delivery systems. The amino group on the pyridine ring facilitates hydrogen bonding, which is essential for binding to nucleic acids. Additionally, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity, making it a safer option for biomedical applications compared to other similar compounds.

Environmental Impact: As concerns about environmental sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and application of 3-(4-Amino-pyridin-3-yl)acrylic Acid. Recent advancements have explored the use of renewable feedstocks and enzymatic catalysts to reduce the environmental footprint of its production. Moreover, studies on its biodegradability suggest that it can be safely integrated into biodegradable materials, further enhancing its appeal as an environmentally responsible chemical.

Future Prospects: The versatility of 3-(4-Amino-pyridin-3-yl)acrylic Acid opens up numerous avenues for future research and development. Collaborative efforts between chemists, materials scientists, and biologists are expected to unlock new applications in fields such as energy storage, biosensors, and pharmaceuticals. As computational tools continue to advance, deeper insights into its molecular behavior will undoubtedly lead to innovative solutions across diverse industries.

In conclusion, 3-(4-Amino-pyridin-3-yl)acrylic Acid (CAS No 773131-96-7) stands as a testament to the interdisciplinary nature of modern chemical research. Its unique properties and wide-ranging applications make it a cornerstone for future scientific endeavors. As research progresses, this compound is poised to play a pivotal role in shaping the next generation of materials and technologies.